Cas no 690632-18-9 (4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline)

• Product Name: 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline
• CAS No: 690632-18-9
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD06200885
• CID: 501755
• PubChem ID: 2794785
• Update Time: 2025-05-26

4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline
• [4-(4-Methyl-4H-1,2,4-triazol-3-yl)phenyl]amine
• 4-(4-methyl-1,2,4-triazol-3-yl)aniline
• Benzenamine,4-(4-methyl-4H-1,2,4-triazol-3-yl)-
• 4-(4-methyl-1,2,4-triazol-3-yl)phenylamine
• 4-(4-methyl-4H-[1,2,4]triazol-3-yl)-phenylamine
• 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline(SALTDATA: FREE)
• AC1MDRW5
• AG-G-68359
• ST057330
• SureCN62239
• TimTec1_004161
• MFCD06200885
• HMS1545N03
• Benzenamine, 4-(4-methyl-4H-1,2,4-triazol-3-yl)-
• EN300-36386
• AKOS003375495
• 690632-18-9
• AT12464
• FT-0644847
• SCHEMBL62239
• AS-67404
• DTXSID90383410
• Z362840694
• CS-0247308
• 4-(4-methyl-4H-1,2,4-triazol-3-yl)aniline, AldrichCPR
• ALBB-025614
• DB-004294
• STK803105

• MDL： MFCD06200885
• Inchi： 1S/C9H10N4/c1-13-6-11-12-9(13)7-2-4-8(10)5-3-7/h2-6H,10H2,1H3
• InChI Key： FUZWWFVYRMIXMT-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1C1C=CC(=CC=1)N)C

Computed Properties

• Exact Mass: 174.0907
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 394.3°C at 760 mmHg
• Flash Point: 192.3°C
• Refractive Index: 1.665
• PSA: 56.73
• LogP: 1.64550

4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline Security Information

• Hazard Statement： Harmful
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline

Introduction to 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline (CAS No. 690632-18-9)

4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline, also known by its CAS number 690632-18-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines an aniline moiety with a 1,2,4-triazole ring substituted with a methyl group. The combination of these functional groups endows the compound with a range of biological activities and potential applications in drug discovery and development.

The molecular formula of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline is C₉H₁₀N₄, and its molecular weight is approximately 178.19 g/mol. The compound's structure features a planar aromatic ring system linked to a heterocyclic triazole ring, which is known for its high chemical stability and reactivity. The presence of the methyl group on the triazole ring further modulates the compound's physicochemical properties, making it an attractive candidate for various chemical and biological studies.

In recent years, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline has also been investigated for its antifungal properties. Studies have demonstrated that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membrane integrity and inhibition of essential metabolic pathways. These findings suggest that 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline could be developed into a novel antifungal agent to combat drug-resistant fungal infections.

In addition to its biological activities, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline has been explored as a building block in the synthesis of more complex molecules. Its reactivity and stability make it an ideal starting material for the preparation of various derivatives with enhanced pharmacological properties. For instance, researchers have synthesized conjugates of this compound with other bioactive molecules to create hybrid compounds with improved efficacy and selectivity.

The synthetic route to produce 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline typically involves multi-step reactions starting from readily available precursors. One common approach involves the reaction of 4-chloroaniline with 3-amino-1-methyltriazole in the presence of a suitable base and solvent. This method yields high purity products with good yields, making it suitable for large-scale production in industrial settings.

The safety profile of 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline has also been evaluated in several studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, further safety studies are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, 4-(4-Methyl-4H-1,2,4-triazol-3-yl)aniline (CAS No. 690632-18-9) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new applications and insights into the mechanisms underlying its biological effects.